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Compound of Interest

Compound Name: DM21

Cat. No.: B13910615

For laboratory personnel engaged in research, scientific analysis, and drug development, the
proper handling and disposal of chemical reagents are paramount to ensuring a safe working
environment and minimizing environmental impact. This document provides essential safety
and logistical information for the proper disposal of DM21, a compound identified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[1] Adherence to these
procedures is critical for regulatory compliance and responsible laboratory practice.

Key Safety and Hazard Information

A summary of the pertinent hazard and safety data for DM21 is provided in the table below for
quick reference. This information has been compiled from safety data sheets (SDS).
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Category

Information

Source

GHS Hazard Classifications

Acute toxicity, Oral (Category
4)[1][2], Skin
corrosion/irritation (Category 2)
[2], Serious eye damage/eye
irritation (Category 2A)[2],
Specific target organ toxicity,
single exposure; Respiratory
tract irritation (Category 3)[2],
Acute aquatic toxicity
(Category 1)[1], Chronic
aquatic toxicity (Category 1)[1]

[1]2]

Hazard Statements

H302: Harmful if swallowed[1]
[2], H315: Causes skin
irritation[2], H319: Causes
serious eye irritation[2], H335:
May cause respiratory
irritation[2], H410: Very toxic to
aquatic life with long lasting
effects[1]

[1](2]

Recommended Personal

Protective Equipment (PPE)

Safety goggles with side-
shields, protective gloves,
impervious clothing, suitable

respirator.[1]

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.[1]

[1]

Storage Conditions

Keep container tightly sealed
in a cool, well-ventilated area.
Store at -20°C (powder) or
-80°C (in solvent).[1]

[1]

Experimental Protocol for DM21 Disposal
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The following protocol outlines the step-by-step procedure for the safe disposal of DM21 waste.
This procedure is designed to be conducted by trained laboratory personnel in a designated
and properly equipped area.

Objective: To safely prepare and package DM21 waste for collection by an approved
hazardous waste disposal service.

Materials:

DM21 waste (solid or in solution)

Appropriate waste container (e.g., labeled, sealable, chemically compatible container)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood

Hazardous waste tags/labels

Spill kit with absorbent material (e.g., diatomite, universal binders)[1][2]
Procedure:
e Preparation and PPE:

o Perform all waste handling procedures within a certified chemical fume hood to minimize
inhalation exposure.[2]

o Don the appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab
coat.

» Waste Segregation:

o Do not mix DM21 waste with incompatible materials such as strong acids, strong bases, or
strong oxidizing/reducing agents.[1]

o Collect DM21 waste in a dedicated, properly labeled hazardous waste container. Ensure
the container is compatible with the chemical nature of the waste.
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» Containerizing Waste:

o For solid DM21 waste, carefully transfer the material into the designated waste container,
avoiding the generation of dust.

o For solutions containing DM21, pour the waste carefully into the designated liquid waste
container.

o Do not overfill the container; a general guideline is to fill to no more than 80% capacity to
allow for expansion and prevent spills.

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "DM21," and the approximate concentration and quantity of the waste.

o Indicate all components of a mixture if DM21 is in a solution.

o Attach a completed hazardous waste tag as required by your institution's Environmental
Health and Safety (EHS) department.

o Storage Pending Disposal:
o Securely seal the waste container.

o Store the container in a designated hazardous waste accumulation area that is cool and
well-ventilated.[1]

o Ensure the storage area is away from general laboratory traffic and incompatible
chemicals.

e Arranging for Disposal:

o Contact your institution's EHS or equivalent department to schedule a pickup for the
hazardous waste.

o Follow all institutional procedures for waste manifest and pickup. Do not dispose of DM21
down the drain or in regular trash.[3]
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e Decontamination:

o Decontaminate any surfaces or equipment that may have come into contact with DM21 by
scrubbing with alcohol.[1][2]

o Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste in
the same container as the DM21 waste or in a separate, appropriately labeled container.

e Spill Response:
o In the event of a spill, evacuate personnel from the immediate area if necessary.

o Wearing appropriate PPE, contain the spill and absorb the material with a finely-powdered
liquid-binding material such as diatomite or universal binders.[1][2]

o Collect the absorbed material and place it in a sealed, labeled hazardous waste container.
o Decontaminate the spill area as described in the decontamination step.

DM21 Disposal Workflow

The following diagram illustrates the logical flow of the DM21 disposal procedure, from initial

waste generation to final collection.
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Caption: Workflow for the proper disposal of DM21 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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